2-(4-fluorophenoxy)-N-(1H-indazol-5-yl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(1H-indazol-5-yl)acetamide
• InChI: InChI=1S/C15H12FN3O2/c16-11-1-4-13(5-2-11)21-9-15(20)18-12-3-6-14-10(7-12)8-17-19-14/h1-8H,9H2,(H,17,19)(H,18,20)
• InChI Key: UYZRPYIAYQETNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NC2=CC3=C(C=C2)NN=C3)F
• Molecular Formula: C15H12FN3O2
• Molecular Weight: 285.27 g/mol

Description

2-(4-fluorophenoxy)-N-(1H-indazol-5-yl)acetamide is a chemical compound that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound features a fluorophenoxy group and an indazole moiety, which contribute to its distinctive chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-fluorophenoxy)-N-(1H-indazol-5-yl)acetamide typically involves the reaction of 4-fluorophenol with chloroacetyl chloride to form 2-(4-fluorophenoxy)acetyl chloride. This intermediate is then reacted with 1H-indazole-5-amine under suitable conditions to yield the final product. The reaction conditions often include the use of a base such as triethylamine and a solvent like dichloromethane .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

2-(4-fluorophenoxy)-N-(1H-indazol-5-yl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorophenoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(4-fluorophenoxy)-N-(1H-indazol-5-yl)acetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenoxy)-N-(1H-indazol-5-yl)acetamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain kinases involved in cell signaling pathways, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• 2-(4-fluorophenoxy)-N-(1H-indazol-5-yl)acetamide
• 2-(4-fluorophenoxy)-N-(1H-indazol-3-yl)acetamide
• 2-(4-chlorophenoxy)-N-(1H-indazol-5-yl)acetamide
• 2-(4-bromophenoxy)-N-(1H-indazol-5-yl)acetamide

Uniqueness

This compound stands out due to its specific substitution pattern, which imparts unique chemical and biological properties. The presence of the fluorophenoxy group enhances its stability and reactivity compared to other halogen-substituted analogs .